Cyclobutyl-[4-(2-hydroxyphenyl)piperazin-1-yl]methanone

• IUPAC Name: cyclobutyl-[4-(2-hydroxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C15H20N2O2/c18-14-7-2-1-6-13(14)16-8-10-17(11-9-16)15(19)12-4-3-5-12/h1-2,6-7,12,18H,3-5,8-11H2
• InChI Key: ISBWVDIVWKFDCL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(=O)N2CCN(CC2)C3=CC=CC=C3O
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

Cyclobutyl-[4-(2-hydroxyphenyl)piperazin-1-yl]methanone, commonly known as CBHPM, is a chemical compound that has been studied for its potential use in scientific research applications. CBHPM has been shown to have potential as a tool for studying various biochemical and physiological processes, and its mechanism of action has been the subject of much research. In

Scientific Research Applications

CBHPM has been studied for its potential use in a variety of scientific research applications, including the study of neurotransmitter systems, drug addiction, and the regulation of various physiological processes. CBHPM has been shown to interact with certain receptors in the brain, including the dopamine D2 receptor, which is involved in the regulation of reward and motivation. CBHPM has also been shown to have potential as a tool for studying the effects of drugs on the brain, including the effects of psychoactive substances such as cocaine and amphetamines.

Mechanism of Action

The mechanism of action of CBHPM is not fully understood, but it is thought to involve the modulation of neurotransmitter systems in the brain. CBHPM has been shown to interact with certain receptors in the brain, including the dopamine D2 receptor, which is involved in the regulation of reward and motivation. CBHPM may also interact with other receptors and neurotransmitter systems, and further research is needed to fully understand its mechanism of action.
Biochemical and Physiological Effects:
CBHPM has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter systems in the brain. CBHPM has been shown to increase dopamine release in certain brain regions, which may be related to its effects on reward and motivation. CBHPM may also affect other neurotransmitter systems, and further research is needed to fully understand its effects on the brain and body.

Advantages and Limitations for Lab Experiments

CBHPM has several advantages as a tool for scientific research, including its potential use in the study of neurotransmitter systems and drug addiction. CBHPM may also have potential as a tool for studying the effects of drugs on the brain, including the effects of psychoactive substances such as cocaine and amphetamines. However, there are also limitations to the use of CBHPM in lab experiments, including the need for careful dosing and the potential for side effects.

Future Directions

There are several potential future directions for research on CBHPM, including the study of its mechanism of action and its effects on various neurotransmitter systems in the brain. Further research is also needed to fully understand the potential applications of CBHPM in the study of drug addiction and the effects of psychoactive substances on the brain. Additionally, research is needed to determine the safety and efficacy of CBHPM for use in lab experiments, and to develop new methods for synthesizing and using CBHPM in scientific research.

Synthesis Methods

CBHPM can be synthesized using a variety of methods, including the reaction of cyclobutanone with 4-(2-hydroxyphenyl)piperazine in the presence of a catalyst. Other methods involve the use of various reagents and solvents, and the specific method used may depend on the desired properties of the final product.